Cas no 917562-24-4 (3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole
• CAS No: 917562-24-4
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD09027282
• CID: 857356
• PubChem ID: 25307217
• Update Time: 2025-05-19

3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole
• EN300-79245
• 3-(4-bromophenyl)-5-isopropyl-1,2,4-oxadiazole, AldrichCPR
• MFCD09027282
• 917562-24-4
• SCHEMBL15299241
• DTXSID00649574
• 3-(4-bromophenyl)-5-propan-2-yl-1,2,4-oxadiazole
• 3-(4-Bromophenyl)-5-(propan-2-yl)-1,2,4-oxadiazole
• AKOS015835651
• BS-22988
• A860243

• MDL： MFCD09027282
• Inchi： 1S/C11H11BrN2O/c1-7(2)11-13-10(14-15-11)8-3-5-9(12)6-4-8/h3-7H,1-2H3
• InChI Key： GCWZNWCXTVAODV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C(C)C)=N1

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole

3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole (CAS No. 917562-24-4): An Overview of Its Structure, Synthesis, and Applications

3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole (CAS No. 917562-24-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 1,2,4-oxadiazole ring and a 4-bromophenyl substituent. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The 1,2,4-oxadiazole ring is a heterocyclic compound composed of one oxygen atom and two nitrogen atoms. This ring system is known for its stability and reactivity, which can be exploited in the design of bioactive molecules. The 4-bromophenyl substituent adds further complexity to the molecule, influencing its electronic and steric properties. The combination of these structural features makes 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole an interesting target for synthetic chemists and medicinal chemists alike.

The synthesis of 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole typically involves a multi-step process. One common approach is the condensation of an appropriate nitrile with hydrazine to form an intermediate hydrazide, followed by cyclization to form the 1,2,4-oxadiazole ring. The introduction of the 4-bromophenyl substituent can be achieved through various methods, such as electrophilic aromatic substitution or coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In the realm of medicinal chemistry, 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole has shown promise as a lead compound for drug discovery. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research has explored its activity against kinases and G protein-coupled receptors (GPCRs), which are key targets in the treatment of cancer and neurological disorders. The bromine atom in the 4-bromophenyl substituent can facilitate interactions with specific protein sites, enhancing the compound's binding affinity and selectivity.

Beyond its potential as a therapeutic agent, 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole has also been investigated for its use in materials science. The unique electronic properties of the 1,2,4-oxadiazole ring make it suitable for applications in organic electronics and photovoltaic devices. Researchers have explored its use as a building block for conjugated polymers and small molecules with tunable optical and electrical properties.

The safety profile of 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole is an important consideration in both research and industrial settings. While no significant toxicity has been reported at low concentrations, it is essential to handle this compound with appropriate precautions to ensure laboratory safety. Proper personal protective equipment (PPE) should be used when handling this material to prevent skin contact and inhalation.

In conclusion, 3-(4-Bromophenyl)-5-isopropyl-1,2,4-oxadiazole (CAS No. 917562-24-4) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the scientific community.